Cas no 6007-51-8 (3-cyclopentyl-N-(3-methylbutyl)-N-{2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}propanamide)

• Product Name: 3-cyclopentyl-N-(3-methylbutyl)-N-{2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}propanamide
• CAS No: 6007-51-8
• MF: C₁₉H₃₁N₃O₂S
• MW: 365.533343553543
• CID: 1618371
• PubChem ID: 5223743
• Update Time: 2025-04-21

3-cyclopentyl-N-(3-methylbutyl)-N-{2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-(3-methylbutyl)-N-{2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}propanamide
• 3-cyclopentyl-N-(3-methylbutyl)-N-[2-[(5-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]propanamide
• 6007-51-8
• DTXSID70411260

• Inchi： 1S/C19H31N3O2S/c1-14(2)10-11-22(18(24)9-8-16-6-4-5-7-16)13-17(23)21-19-20-12-15(3)25-19/h12,14,16H,4-11,13H2,1-3H3,(H,20,21,23)
• InChI Key： ILTJFZWTTWSUDW-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(CN(CCC(C)C)C(CCC1CCCC1)=O)=O

Computed Properties

• Exact Mass: 365.21393
• Monoisotopic Mass: 365.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 62.3